BENGHE Foundational & Exploratory

Check Availability & Pricing

Analysis of "Nerone" Compound Reveals
Absence of Pharmacological Data
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Compound of Interest

Compound Name: Nerone

Cat. No.: B1595471

A comprehensive review of scientific literature and chemical databases indicates that the
compound known as "Nerone" is primarily utilized as a fragrance ingredient, with a significant
lack of publicly available data on its pharmacological properties. Despite a thorough
investigation into its chemical identifiers (CAS 31375-17-4), there is no evidence of in-vitro or
in-vivo studies, mechanistic analyses, or clinical trials that would be necessary to delineate any
potential therapeutic effects.

The compound, chemically identified as 1-(5-isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-
one, is listed in chemical supplier databases and fragrance industry resources.[1][2] Its primary
characterization revolves around its olfactory properties, described as having a sweet, floral,
and slightly spicy scent.[1] While one source mentions that it "may possess potential biological
activities," it immediately clarifies that "specific studies on its pharmacological effects are
limited".[1]

Information regarding its safety profile is minimal, with one source classifying it as a skin
irritant.[3] However, this does not provide insight into any specific pharmacological actions. The
International Fragrance Association (IFRA) includes it on its Transparency List, which
catalogues fragrance ingredients in use.[2]

Our search for data on biological activity, signaling pathway interactions, or any form of dose-
response relationship in biological systems yielded no results. Consequently, the core
requirements for a technical guide, including quantitative data for comparison, detailed
experimental protocols, and visualizations of signaling pathways, cannot be met.
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It is crucial to distinguish "Nerone" from other similarly named but chemically distinct
compounds such as "Nerolidol" or "Nerol,"” for which pharmacological data does exist. The
absence of research on the "Nerone" compound (CAS 31375-17-4) prevents any scientifically
grounded discussion of its potential pharmacological applications.

Therefore, for the target audience of researchers, scientists, and drug development
professionals, it must be concluded that the "Nerone" compound is, based on available public
information, a substance without a known pharmacological profile. Any potential therapeutic
utility would require foundational research to be initiated, starting with basic in-vitro screening
and subsequent preclinical studies. At present, no such data is available in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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